Cas no 143879-77-0 (2,6-Difluoro-3-nitrobenzonitrile)

• Product Name: 2,6-Difluoro-3-nitrobenzonitrile
• CAS No: 143879-77-0
• Molecular Formula: C₇H₂F₂N₂O₂
• Molecular Weight: 184.0998
• MDL: MFCD00042254
• CID: 64794
• PubChem ID: 2737030

2,6-Difluoro-3-nitrobenzonitrile Properties

Names and Identifiers

• 2,6-Difluoro-3-nitrobenzonitrile
• 2,4-difluoro-3-cyanonitrobenzene
• 2,5-DICHLOROTHIOPHENE
• 2,6-difluoro-3-nitrobenzenecarbonitrile
• 2,6-difluoro-3-nitro-benzonitrile
• Benzonitrile,2,6-difluoro-3-nitro
• Benzonitrile, 2,6-difluoro-3-nitro-
• 3-Cyano-2,4-difluoronitrobenzene
• PubChem4771
• KSC495E0T
• JQHDRFKDZHGEBQ-UHFFFAOYSA-N
• STL183291
• SBB055292
• N-alpha-Fmoc-N(in)-Boc-L-tryptophan
• 2,
• CS-W002207
• AM61308
• SY016818
• 143879-77-0
• D5185
• AB01912
• DS-12144
• DTXSID80371785
• SCHEMBL1361699
• EN300-97362
• MFCD00042254
• AC-4067
• AKOS000266569
• FT-0602316
• DB-020197

• MDL： MFCD00042254
• InChIKey： JQHDRFKDZHGEBQ-UHFFFAOYSA-N
• Inchi： 1S/C7H2F2N2O2/c8-5-1-2-6(11(12)13)7(9)4(5)3-10/h1-2H
• SMILES： FC1C(C#N)=C(C([H])=C([H])C=1[N+](=O)[O-])F
• BRN： 5431828

Computed Properties

• Exact Mass: 184.00800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 184.008
• Heavy Atom Count: 13
• Complexity: 257
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 69.6

Experimental Properties

• LogP: 2.26788
• PSA: 69.61000
• Refractive Index: 1.529
• Boiling Point: 263.7℃ at 760 mmHg
• Melting Point: 51.0 to 55.0 deg-C
• Flash Point: 113.3℃
• Color/Form: No data available
• Density: 1.407

2,6-Difluoro-3-nitrobenzonitrile Security Information

• Symbol:
• Safety Term：6.1
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3439
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• PackingGroup：III
• Risk Phrases： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• Signal Word：warning
• HazardClass：6.1

2,6-Difluoro-3-nitrobenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%